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Compound of Interest

(4-(5-Chlorothiophen-2-
Compound Name:

yl)phenyl)methanamine
CAS No.: 1212058-06-4
Cat. No.: B11881629

Get Quote

\ J

Chemical Profile & Hazard Identification

Before initiating disposal, you must accurately characterize the material. This compound
combines a primary amine, a phenyl ring, and a halogenated thiophene. This specific structural
motif dictates its waste classification.

Physicochemical Data
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Property Value

Chemical Name (4-(5-Chlorothiophen-2-yl)phenyl)methanamine

CAS Number 1212058-06-4 (Free Base) / 1211595-92-4 (HCI
Salt)

Molecular Formula C11H10CINS (Free Base)

Molecular Weight 223.72 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Solubility Low in water; soluble in DMSO, Methanol, DCM

Hazard Classification (GHS)[2]

e Health Hazards: Skin Irritant (Category 2), Eye Irritant (Category 2A), Specific Target Organ
Toxicity (SE 3).[1]

e Environmental Hazards:Aquatic Chronic Toxicity. The chlorinated thiophene moiety poses
significant risks to aquatic ecosystems if leached.

e Reactivity: Incompatible with strong oxidizing agents and acid chlorides.
Waste Characterization & Segregation Logic
Core Directive: This material must be classified as Halogenated Organic Waste.
Why this matters:

o Halogen Content (Chlorine): Incineration of this compound generates Hydrogen Chloride
(HCI) gas. Standard non-halogenated waste incinerators may lack the necessary wet
scrubbers to neutralize acid gases, leading to regulatory violations and equipment corrosion.

e Sulfur Content (Thiophene): Thermal decomposition releases Sulfur Oxides (SOx).

» Cost Efficiency: Mixing this with non-halogenated solvents (e.g., Acetone, Ethanol) upgrades
the entire container to "Halogenated" status, significantly increasing disposal costs.
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Figure 1: Segregation logic. Note that even if dissolved in a non-halogenated solvent like
Methanol, the presence of the chlorinated solute mandates disposal in the Halogenated Waste

stream.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound &
Contaminated Debris)

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b11881629/docs?utm_src=pdf-body-img#operational-guide-disposal-handling-of-4-5-chlorothiophen-2-yl-phenyl-methanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11881629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Applicability: Expired solids, weigh-paper, contaminated gloves, filter cakes.

Containment: Transfer the solid material into a chemically compatible screw-top jar or
double-bag it using high-density polyethylene (HDPE) bags.

Labeling: Affix a hazardous waste label.
o Constituents: Write "(4-(5-Chlorothiophen-2-yl)phenyl)methanamine”.

o Hazard Checkboxes: Mark "Toxic" and "lrritant".

Storage: Place the container in the satellite accumulation area (SAA) secondary containment
bin.

Disposal: Request pickup for High-Temperature Incineration.

Protocol B: Liquid Waste (Solutions & Mother Liquors)

Applicability: Reaction mixtures, HPLC effluent, washing solvents.

Selection: Select the Halogenated Waste carboy (typically red safety cans or HDPE
carboys).

o Compatibility Check: Ensure the carboy does not contain strong oxidizers (e.g., Nitric acid
waste), as amines can react violently or form nitrosamines.

o Transfer: Pour waste using a funnel to prevent spillage.

e Logging: Immediately log the volume and specific chemical name on the waste tag. Do not
simply write "Halogenated Waste." Specificity aids the disposal facility in optimizing the burn
profile.

Protocol C: Empty Containers

» Triple Rinse: Rinse the empty original container three times with a compatible solvent (e.g.,
Methanol or DCM).

» Rinsate Disposal: Pour all rinsates into the Halogenated Waste carboy.
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» Defacing: Deface the original label and mark "Empty."

» Final Step: Discard the container in regular trash (if glass/plastic) or glass recycling,
depending on institutional policy for triple-rinsed containers.

Emergency Spill Response
Scenario: A 5g bottle of solid powder drops and shatters on the floor.

Immediate Action: Evacuate the immediate area if dust is airborne.[1] Don PPE (Nitrile gloves,
Lab coat, Safety goggles, N95 respirator if dust is visible).
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Figure 2: Spill response workflow. Critical: Do not dry sweep the powder, as this generates
inhalable dust.

Regulatory & Compliance Context
US EPA (RCRA) Classification

While this specific intermediate is not explicitly "P" or "U" listed, it is regulated under the
"Cradle-to-Grave" principle.

o Characteristic Waste: If mixed with flammable solvents, it carries the D001 (Ignitable) code.
» Halogenated Solvents: If mixed with Methylene Chloride, it falls under FO002.[2]

» Best Practice: Classify as "Non-RCRA Regulated Hazardous Waste" unless mixed with listed
solvents, but treat with the severity of a toxic halogenated organic.
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European Waste Catalogue (EWC)

o Code 07 05 13:* Solid wastes containing hazardous substances (Pharmaceutical
manufacture).

o Code 14 06 02:* Other halogenated solvents and solvent mixtures (if in solution).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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